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Compound of Interest

Compound Name: Trimethylammonium chloride-d6

Cat. No.: B12305426

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Trimethylammonium
chloride-d6. The following procedures are based on the known hazards of the non-deuterated
form, Trimethylammonium chloride, and general best practices for handling deuterated and
hazardous chemicals.

Quantitative Data Summary

The following table summarizes the known quantitative data for Trimethylammonium chloride
(non-deuterated). This information should be used as a conservative guide for handling the
deuterated form.

Property Value Source
Molecular Weight 95.57 g/mol [1]
Melting Point 277.5°C [1]
Boiling Point <200 °C [1]
Water Solubility 758 g/L at 20 °C [2]
log Pow <-2.25at25°C [2]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory for handling Trimethylammonium

chloride-d6.

Equipment

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z87.1 standards. A face shield
is required when there is a

splash hazard.

Protects eyes from splashes

and dust.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Always inspect gloves before
use and change them

immediately if contaminated.

Prevents skin contact with the
chemical, which is toxic upon

contact.

Body Protection

A lab coat or chemical-

resistant apron.

Protects skin and clothing from

contamination.

Respiratory Protection

Required when dusts are
generated. Use a NIOSH-

approved respirator.

Prevents inhalation of the

harmful dust.

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for handling Trimethylammonium

chloride-d6 in a laboratory setting.

1. Receiving and Storage:

o Upon receipt, visually inspect the container for any signs of damage or leaks.

o Store the container in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

» Keep the container tightly closed to prevent absorption of moisture, as the compound is

hygroscopic.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b12305426?utm_src=pdf-body
https://www.benchchem.com/product/b12305426?utm_src=pdf-body
https://www.benchchem.com/product/b12305426?utm_src=pdf-body
https://www.benchchem.com/product/b12305426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12305426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Handling and Weighing:

 All handling of solid Trimethylammonium chloride-d6 should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

» Before handling, ensure all required PPE is worn correctly.

» To weigh the compound, use a tared, sealed container to minimize dust generation.

3. Dissolving and Use:

e When preparing solutions, slowly add the solid to the solvent to avoid splashing.

e Use only in a well-ventilated area.

4. Spill Response:

 In the event of a small spill, dampen the solid material with water to prevent dusting.

o Carefully sweep the dampened material into a suitable, labeled container for disposal.
e Clean the spill area with a soap and water solution.

o For large spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan

All waste containing Trimethylammonium chloride-d6 must be treated as hazardous waste.
1. Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing paper) in a dedicated, sealed,
and clearly labeled hazardous waste container.

e Solutions containing Trimethylammonium chloride-d6 should be collected in a separate,
sealed, and labeled container for liquid chemical waste.

2. Disposal Procedure:
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» Dispose of all waste in accordance with local, state, and federal regulations.

» Do not dispose of Trimethylammonium chloride-d6 down the drain, as it is very toxic to
aquatic life.

Workflow Diagram
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Workflow for Handling Trimethylammonium chloride-dé

Preparation

Don PPE

Prepare Fume Hood

Hangling

Receive & Inspect

:

Store Chemical

:

Weigh Solid

7
7
4
7/
/

Prepare Solution

T

7

Collect Waste

:

Dispose Waste

:

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Trimethylammonium chloride-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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